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Compound of Interest

Compound Name: Pegadricase

CAS No.: 1040753-26-1

Cat. No.: B15723482

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on addressing variability in Pegadricase
experimental results. The information is presented in a question-and-answer format to directly

address common issues encountered during experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: We are observing a progressive decline in Pegadricase efficacy in our longitudinal in vivo

study. What is the likely cause?

A significant decrease in Pegadricase activity over time, particularly after repeated

administrations in vivo, is often due to the development of an immune response against the

molecule.[1] Pegadricase, being a non-human enzyme, is recognized as foreign by the

immune system, leading to the production of anti-drug antibodies (ADAs).[1] These ADAs can

bind to Pegadricase, accelerating its clearance from circulation and neutralizing its enzymatic

activity.[1][2] High-titer ADAs are strongly associated with a loss of therapeutic response.[1]
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Even the polyethylene glycol (PEG) component of the molecule can be immunogenic and

become a primary target for antibodies.[1]

To mitigate this, Pegadricase is often co-administered with an immunomodulatory agent, such

as rapamycin encapsulated in tolerogenic nanoparticles (a combination known as SEL-212).[2]

[3] This approach helps to induce immune tolerance and suppress the formation of ADAs,

thereby preserving the activity of Pegadricase.[2][3]

Q2: Our in vitro uric acid measurements are inconsistent across different experimental runs.

What are the potential sources of this variability?

Inconsistent results in in vitro assays can stem from several factors related to the enzyme, the

assay conditions, or the samples themselves. Here is a step-by-step troubleshooting guide:

Enzyme Integrity and Handling:

Improper Storage: Pegadricase, like other pegylated proteins, should be stored at low

temperatures (≤ -15°C) and protected from light.[4] Avoid repeated freeze-thaw cycles,

which can denature the enzyme and reduce its activity.[5][6][7] Aliquoting the enzyme into

smaller, single-use vials upon receipt is recommended.

Incorrect Dilution: Always dilute the enzyme in a cold, appropriate buffer immediately

before use.[8]

Assay Conditions:

Suboptimal pH and Temperature: Uricase enzymes have optimal pH and temperature

ranges for activity. For many uricases, the optimal pH is around 8.5-9.0, and the optimal

temperature is in the range of 30-40°C.[4] Ensure your assay buffer is at the correct pH

and the incubation temperature is consistent.

Inconsistent Incubation Times: Adhere strictly to the recommended incubation times in

your protocol.[5][9]

Reagent and Sample Issues:
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Buffer and Reagent Temperature: Ensure all buffers and reagents are at room temperature

before starting the assay, unless the protocol specifies otherwise.[5]

Sample Contamination: Certain substances can interfere with the uricase reaction or the

detection method. See the table below for common interfering substances.

Q3: What common substances can interfere with Pegadricase activity or uric acid assays?

Several substances can lead to inaccurate measurements in uricase-based assays. It is crucial

to be aware of these potential interferences, especially when working with complex biological

samples.
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Interfering Substance Effect Mechanism of Interference

Ascorbic Acid (Vitamin C)
Falsely low uric acid readings.

[5][10][11][12]

A strong antioxidant that can

interfere with peroxidase-

based detection methods by

scavenging hydrogen

peroxide, a key intermediate in

the reaction.[13][14]

Citric Acid / Sodium Citrate
Falsely low uric acid readings.

[13][14]

Scavenges hydrogen peroxide,

similar to ascorbic acid.[13][14]

Therefore, collection tubes

containing citrate should be

avoided.[14]

EDTA

Inhibition of enzyme activity at

high concentrations (>0.5 mM).

[5]

Can chelate metal ions that

may be important for enzyme

stability or activity.

Sodium Azide
Inhibition of peroxidase-based

detection.[5][9]

Sodium azide is an inhibitor of

horseradish peroxidase (HRP),

which is commonly used in

coupled enzyme assays to

detect hydrogen peroxide.

High concentrations of certain

drugs
Inhibition or interference.

Some drugs, like methyldopa,

can cause artificially low uric

acid values.[12] A

comprehensive review of drug

effects on clinical laboratory

tests is recommended if

analyzing clinical samples.[11]

Hemoglobin
Interference at high

concentrations.[12]

Can interfere with colorimetric

measurements.

Data Presentation
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Table 1: Pegadricase (SEL-212) Dosing and Efficacy in
Clinical Trials

Study Phase
Pegadricase (SEL-
037) Dose

ImmTOR (SEL-110)
Dose

Primary Outcome

Phase 1
0.1 - 1.2 mg/kg (single

infusion)

≤0.3 mg/kg (single

infusion)

Well tolerated in

healthy adults.[15]

Phase 1b
0.4 mg/kg (single

infusion)

0.03 - 0.3 mg/kg

(single infusion)

Dose-dependent

reduction in ADA

formation up to 60

days post-treatment.

[15]

Phase 2
0.2 mg/kg or 0.4

mg/kg (monthly)

0.1 - 0.15 mg/kg

(monthly)

66% of patients

achieved serum uric

acid (sUA) control at

week 20 with five

monthly doses of 0.2

mg/kg Pegadricase +

0.1-0.15 mg/kg

ImmTOR.

Phase 3 (DISSOLVE I

& II)
0.2 mg/kg (monthly) 0.15 mg/kg (monthly)

DISSOLVE I: 56% of

patients achieved sUA

<6mg/dL for ≥80% of

the time during month

six. DISSOLVE II:

47% of patients

achieved the same

endpoint.

Experimental Protocols
Protocol: In Vitro Pegadricase Activity Assay
(Spectrophotometric)
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This protocol is for determining the enzymatic activity of Pegadricase by measuring the

decrease in absorbance at 290 nm as uric acid is converted to allantoin.

Materials:

Pegadricase enzyme

0.1 M Sodium Borate Buffer, pH 8.5

Uric Acid solution (prepare fresh)

UV-compatible 96-well plate or cuvettes

Spectrophotometer capable of reading absorbance at 290 nm

Temperature-controlled incubator or plate reader (set to 25°C or 37°C)

Procedure:

Preparation of Reagents:

0.1 M Sodium Borate Buffer (pH 8.5): Prepare and adjust the pH accurately. Before use,

oxygenate the buffer by bubbling O₂ through it for 10-15 minutes.[8]

Uric Acid Stock Solution: To prepare a 1 mM uric acid solution, first dissolve 60 mg of

lithium carbonate in 15 ml of water. Then, dissolve 100 mg of uric acid in this solution,

heating to 50-60°C if necessary. Cool and bring the final volume to 100 ml with water.

Dilute this stock 1:100 in the 0.1 M borate buffer to get your working solution.[8]

Oxygenate this solution as well before use.[8]

Pegadricase Solution: Reconstitute and dilute the Pegadricase enzyme in cold (4°C) 0.1

M sodium borate buffer to a working concentration (e.g., 0.1-1.0 U/mL). Keep on ice.

Assay Setup (96-well plate format):

Add 150 µL of the Uric Acid working solution to each well.
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Include a "no enzyme" control well with 150 µL of Uric Acid solution and 50 µL of borate

buffer.

Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5 minutes to allow for

temperature equilibration.

Initiate the Reaction:

Add 50 µL of the diluted Pegadricase solution to each sample well.

Immediately place the plate in the spectrophotometer.

Measurement:

Measure the absorbance at 290 nm every minute for 10-15 minutes.

The rate of uric acid degradation is determined by the decrease in absorbance over time.

Calculation of Activity:

Determine the linear range of the reaction (the initial, steepest part of the absorbance vs.

time curve).

Calculate the change in absorbance per minute (ΔA₂₉₀/min).

Use the Beer-Lambert law (A = εcl) to calculate the concentration change. The molar

extinction coefficient (ε) for uric acid at 290 nm and pH 8.5 is approximately 12,500

M⁻¹cm⁻¹.

One unit of uricase activity is defined as the amount of enzyme that oxidizes one

micromole of uric acid per minute under the specified conditions.[8]
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Caption: Enzymatic conversion of uric acid by Pegadricase.
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Inconsistent Results

Check Enzyme Integrity:
- Proper Storage (-15°C)?
- Avoided Freeze-Thaw?

- Freshly Diluted?

Verify Assay Conditions:
- Correct Buffer pH?

- Consistent Temperature?
- Accurate Incubation Time?

Enzyme OK

Review Protocol for Errors

Issue Found

Examine Reagents/Samples:
- Reagents at Room Temp?

- Potential Interferents?
- Sample Quality?

Conditions OK

Issue Found

Re-run with Controls:
- Positive Control (known active enzyme)

- Negative Control (no enzyme)

Reagents OK

Issue Found

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent in vitro results.
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Caption: Mitigation of Pegadricase immunogenicity by ImmTOR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing
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